Cas no 2171986-02-8 (2-2-(thiophen-2-yl)ethylcyclobutan-1-ol)

• Product Name: 2-2-(thiophen-2-yl)ethylcyclobutan-1-ol
• CAS No: 2171986-02-8
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 5859275
• PubChem ID: 165603249
• Update Time: 2025-06-09

2-2-(thiophen-2-yl)ethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(thiophen-2-yl)ethylcyclobutan-1-ol
• EN300-1636970
• 2171986-02-8
• 2-[2-(thiophen-2-yl)ethyl]cyclobutan-1-ol

• Inchi： 1S/C10H14OS/c11-10-6-4-8(10)3-5-9-2-1-7-12-9/h1-2,7-8,10-11H,3-6H2
• InChI Key： CKMBZNOJFSNZFM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCC1CCC1O

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-2-(thiophen-2-yl)ethylcyclobutan-1-ol

Comprehensive Overview of 2-2-(thiophen-2-yl)ethylcyclobutan-1-ol (CAS No. 2171986-02-8)

2-2-(thiophen-2-yl)ethylcyclobutan-1-ol (CAS No. 2171986-02-8) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. This compound features a cyclobutane ring fused with a thiophene moiety, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel heterocyclic compounds in drug discovery and sustainable chemistry.

The molecular structure of 2-2-(thiophen-2-yl)ethylcyclobutan-1-ol combines the aromaticity of thiophene with the strained ring system of cyclobutane, offering unique reactivity patterns. This hybrid structure is particularly appealing for designing bioactive molecules, as it can interact with biological targets in ways that simpler aromatic or aliphatic compounds cannot. Recent studies highlight its potential as a building block for central nervous system (CNS) therapeutics, where the thiophene ring may enhance binding affinity to neural receptors.

In the context of green chemistry, 2-2-(thiophen-2-yl)ethylcyclobutan-1-ol has emerged as a candidate for sustainable synthesis routes. Its cyclobutane scaffold aligns with the principles of atom economy, while the thiophene group provides opportunities for functionalization via C-H activation—a hot topic in modern organic synthesis. This dual functionality addresses the rising interest in eco-friendly catalysts and waste-reducing methodologies, which dominate current academic and industrial discussions.

From a commercial perspective, the demand for 2-2-(thiophen-2-yl)ethylcyclobutan-1-ol is fueled by its role in high-value fine chemicals. Companies specializing in custom synthesis and contract research organizations (CROs) are actively stocking this compound to meet client needs in medicinal chemistry and material innovation. Its CAS No. 2171986-02-8 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability in global supply chains.

Analytical characterization of 2-2-(thiophen-2-yl)ethylcyclobutan-1-ol typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its structural integrity and purity, which are essential for applications in preclinical research. The compound’s stability under various conditions is also a subject of ongoing investigation, particularly for formulation development in pharmaceutical settings.

Looking ahead, 2-2-(thiophen-2-yl)ethylcyclobutan-1-ol is poised to play a pivotal role in next-generation drug design. Its structural motifs align with trends in fragment-based drug discovery (FBDD) and proteolysis-targeting chimeras (PROTACs), two areas experiencing exponential growth. As researchers continue to unravel its synthetic potential, this compound may unlock new pathways for addressing unmet medical needs, from neurodegenerative diseases to oncology.

In summary, 2-2-(thiophen-2-yl)ethylcyclobutan-1-ol (CAS No. 2171986-02-8) represents a fascinating intersection of heterocyclic chemistry and applied science. Its multifaceted applications, coupled with its relevance to contemporary research themes like sustainability and precision medicine, make it a compound worth watching in the coming years. Whether you’re a synthetic chemist, a pharmacologist, or a materials scientist, understanding this molecule could provide a competitive edge in your field.